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Compound of Interest

Compound Name: Procyanidin B3

Cat. No.: B1679152 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Procyanidin B3, a polyphenol flavonoid dimer with diverse

biological activities. Adherence to these procedures is critical to mitigate risks and ensure the

integrity of your research.

Procyanidin B3 is classified as a hazardous substance that can cause skin irritation, serious

eye irritation, and respiratory irritation.[1][2] Therefore, stringent safety protocols must be

followed during its handling, storage, and disposal.

Personal Protective Equipment (PPE)
When handling Procyanidin B3, a comprehensive suite of personal protective equipment is

mandatory to prevent exposure. The following table summarizes the required PPE.
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

prevent eye contact.[1]

Face Shield
Recommended when there is

a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Impermeable gloves, such as

nitrile or neoprene, are

required.[1]

Body Protection Laboratory Coat
A standard lab coat should be

worn to protect street clothing.

Protective Clothing
Consider additional protection

for larger quantities.

Respiratory Protection Dust Mask or Respirator

Use in a well-ventilated area. If

dust formation is likely, a

respirator is necessary to avoid

inhalation.[1]

Hazard Classification and Precautionary Statements
Understanding the specific hazards associated with Procyanidin B3 is crucial for safe

handling. The substance is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]
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In addition to these classifications, a series of precautionary statements guide the user on how

to prevent and respond to exposure. These include avoiding breathing dust, washing hands

thoroughly after handling, and wearing appropriate protective gear.[1]

Handling and Storage Workflow
Proper handling and storage are critical to maintaining the stability of Procyanidin B3 and

ensuring a safe laboratory environment. The following diagram outlines the recommended

workflow from receiving the compound to its final disposal.

Preparation Handling Disposal

Receive Compound Store at -20°C in a dry, dark, well-ventilated area Prepare for Use in a Ventilated Hood Don Appropriate PPE Weigh Compound Dissolve in Appropriate Solvent Decontaminate Surfaces and Equipment Dispose of Waste in Accordance with Local Regulations

Click to download full resolution via product page

Figure 1. Workflow for the safe handling and disposal of Procyanidin B3.

Operational and Disposal Plans
Receiving and Storage: Upon receipt, Procyanidin B3 should be stored in a tightly sealed

container in a cool, well-ventilated area, protected from light and air. The recommended

storage temperature is -20°C for long-term stability.[1][3]

Handling and Preparation for Use:

Always handle Procyanidin B3 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]

Before handling, ensure all necessary PPE is correctly donned.

When weighing, use an analytical balance within a ventilated enclosure if possible.
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For creating solutions, add the solid to the solvent slowly to avoid splashing. Procyanidin
B3 is soluble in DMSO and methanol.

Accidental Release Measures: In case of a spill, evacuate the area and ensure adequate

ventilation.[1] Use full personal protective equipment.[1] Absorb spills with an inert material and

decontaminate the area.[1]

Disposal Plan: Dispose of Procyanidin B3 and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Do not allow the product to

enter drains or water courses.[1] Contaminated surfaces and equipment should be

decontaminated by scrubbing with alcohol.[1]

Experimental Protocols
Specific experimental protocols for the use of Procyanidin B3 will vary depending on the

research application. The information provided in safety data sheets does not include detailed

experimental methodologies. Researchers should consult the primary scientific literature and

their institution's standard operating procedures for detailed protocols relevant to their specific

experiments. The general safety and handling procedures outlined in this document must be

integrated into any specific experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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